Cas no 73402-92-3 (Quinoline, 6-methyl-2,4-diphenyl-)

• Product Name: Quinoline, 6-methyl-2,4-diphenyl-
• CAS No: 73402-92-3
• MF: C₂₂H₁₇N
• MW: 295.377085447311
• CID: 542526
• PubChem ID: 3098592
• Update Time: 2025-04-19

Quinoline, 6-methyl-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,4-diphenylquinoline
• Quinoline, 6-methyl-2,4-diphenyl-
• Oprea1_270069
• 73402-92-3
• Z57110954
• FT-0753410
• AKOS000639231
• Oprea1_503730
• 6-Methyl-2,4-diphenyl-quinoline
• SCHEMBL18698068
• DTXSID00389201

• Inchi： 1S/C22H17N/c1-16-12-13-21-20(14-16)19(17-8-4-2-5-9-17)15-22(23-21)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： FBPZDZYBUDDUAS-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=C2C=C(C)C=CC=12

Computed Properties

• Exact Mass: 295.136099547g/mol
• Monoisotopic Mass: 295.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.9Ų